Cas no 187795-43-3 (2-tert-butyl-5-cyclopropyl-pyrazol-3-amine)

• Product Name: 2-tert-butyl-5-cyclopropyl-pyrazol-3-amine
• CAS No: 187795-43-3
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• MDL: MFCD00122781
• CID: 95238
• PubChem ID: 3502114
• Update Time: 2025-04-18

2-tert-butyl-5-cyclopropyl-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(tert-Butyl)-3-cyclopropyl-1H-pyrazol-5-amine
• 1-TERT-BUTYL-3-CYCLOPROPYL-1H-PYRAZOL-5-AMINE
• 2-tert-butyl-5-cyclopropylpyrazol-3-amine
• AC1MQI1H
• ACN-C000584
• AK139681
• HMS554A01
• Maybridge1_004401
• Oprea1_602609
• SureCN2419398
• 5-Amino-3-cyclopropyl-1-(tert-butyl)pyrazole
• 2-tert-butyl-5-cyclopropyl-pyrazol-3-amine
• A4151
• AS-70155
• EN300-1721970
• 1H-Pyrazol-5-amine, 3-cyclopropyl-1-(1,1-dimethylethyl)-
• SCHEMBL2419398
• 187795-43-3
• OTJPHLDPFRTLNZ-UHFFFAOYSA-N
• AKOS015902267
• CS-0136251
• Z3234890050
• DTXSID70393097
• DB-312384
• A12185

• MDL： MFCD00122781
• Inchi： 1S/C10H17N3/c1-10(2,3)13-9(11)6-8(12-13)7-4-5-7/h6-7H,4-5,11H2,1-3H3
• InChI Key： OTJPHLDPFRTLNZ-UHFFFAOYSA-N
• SMILES： N1(C(=CC(C2CC2)=N1)N)C(C)(C)C

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.56 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles